Cas no 868230-47-1 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide
• CAS No: 868230-47-1
• MF: C₁₇H₁₅ClN₂O₃S
• MW: 362.830601930618
• CID: 6316933
• PubChem ID: 2150704
• Update Time: 2025-08-05

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide
• F1813-0205
• AKOS024610616
• 868230-47-1
• N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2,4-dimethoxybenzamide

• Inchi： 1S/C17H15ClN2O3S/c1-9-4-7-12(18)15-14(9)19-17(24-15)20-16(21)11-6-5-10(22-2)8-13(11)23-3/h4-8H,1-3H3,(H,19,20,21)
• InChI Key： XWHFYIMBKACTGI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1SC(NC(C1C=CC(=CC=1OC)OC)=O)=N2

Computed Properties

• Exact Mass: 362.0491912g/mol
• Monoisotopic Mass: 362.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.7Ų

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 868230-47-1): A Comprehensive Overview

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 868230-47-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound make it a valuable candidate for various therapeutic applications.

The chemical structure of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide consists of a benzothiazole ring substituted with a chlorine atom at the 7-position and a methyl group at the 4-position. The amide linkage connects this benzothiazole moiety to a 2,4-dimethoxybenzene ring. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal cytotoxicity towards normal cells. This selective toxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

Another notable application of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide is its potential as an anti-inflammatory agent. In a study published in the European Journal of Pharmacology in 2020, the compound was shown to effectively reduce inflammation in both in vitro and in vivo models. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of the inflammatory response. These findings suggest that this compound could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide have also been investigated to assess its suitability for therapeutic use. A study published in the Journal of Pharmaceutical Sciences in 2019 reported that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, the compound exhibits low toxicity and good safety profiles in preclinical studies, further supporting its potential as a drug candidate.

In terms of synthetic methods, several approaches have been developed to synthesize N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide. One common method involves the reaction of 7-chloro-4-methylbenzothiazole with 2,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via an amide coupling mechanism to yield the desired product with high purity and yield. The synthetic route is scalable and can be adapted for large-scale production if needed.

The structural diversity within the benzothiazole class allows for further optimization and modification to enhance the biological activity and pharmacological properties of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide. For example, substituting different functional groups on the benzene ring or modifying the amide linkage can lead to compounds with improved potency or selectivity. Ongoing research is focused on identifying such derivatives that could offer even greater therapeutic benefits.

In conclusion, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2,4-dimethoxybenzamide (CAS No. 868230-47-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and pharmacological properties will undoubtedly lead to new insights and advancements in drug discovery.